Cas no 950-56-1 (Phenol,3,5-bis(1,1-dimethylethyl)-4-methyl-)

• Product Name: Phenol,3,5-bis(1,1-dimethylethyl)-4-methyl-
• CAS No: 950-56-1
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 809900
• PubChem ID: 10220096
• Update Time: 2025-04-19

Phenol,3,5-bis(1,1-dimethylethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,3,5-bis(1,1-dimethylethyl)-4-methyl-
• 3,5-di-tert-butyl-4-hydroxytoluene
• SCHEMBL105825
• CHEMBL3093613
• 2,6-Ditert-buthyl-4-hydroxy toluene
• 3,5-di-tert-butyl-4-methylphenol
• 950-56-1
• 2,6-di-t-butyl-4-hydroxytoluene

• Inchi： 1S/C15H24O/c1-10-12(14(2,3)4)8-11(16)9-13(10)15(5,6)7/h8-9,16H,1-7H3
• InChI Key： SMNGQGWPUVVORF-UHFFFAOYSA-N
• SMILES： OC1C=C(C(C)=C(C=1)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 220.182715385g/mol
• Monoisotopic Mass: 220.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes